Aerocyanidin
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Overview
Description
Aerocyanidin is a natural product found in Chromobacterium violaceum with data available.
Scientific Research Applications
Antibiotic Properties
Aerocyanidin, isolated from Chromobacterium violaceum, exhibits antibiotic properties, particularly against Gram-positive bacteria. This discovery highlights its potential as a new antibiotic substance (Parker et al., 1988).
Biological Denitrification Inhibition
Procyanidins, similar in structure to this compound, have been shown to inhibit bacterial denitrification, a process crucial in environmental and agricultural contexts. This discovery opens avenues for controlling bacterial processes in various ecosystems (Bardon et al., 2016).
Anti-inflammatory and Anti-tumoral Properties
Aeroplysinin-1, a compound related to this compound, has demonstrated potent anti-angiogenic and anti-inflammatory effects. This could lead to new treatments for diseases characterized by inflammation and tumor growth (Martínez-Poveda et al., 2013).
Therapeutic Potential in Oral Diseases
Procyanidins have shown significant potential in treating oral diseases due to their antibacterial, anti-inflammatory, and antioxidant properties. This finding is particularly relevant for developing new dental care products and therapies (Chen et al., 2022).
Benefits in Wound Healing
Research has indicated that procyanidins can enhance wound healing through their cellular proliferation, antibacterial, anti-inflammatory, and antioxidant activities. This positions them as valuable in developing new wound care treatments (Ferni, 2022).
Obesity and Gut Microbiota Modulation
Studies on procyanidin, structurally related to this compound, have shown promising results in obesity management and gut microbiota composition alteration, offering potential therapeutic avenues for metabolic disorders (Zheng et al., 2018).
Cardiovascular Health Benefits
Research has highlighted the role of procyanidins in cardiovascular health, particularly in reducing adiposity and improving lipid profiles. This suggests their utility in managing cardiovascular disease risk factors (Caimari et al., 2013).
Antioxidant and Nutraceutical Uses
Procyanidins' strong free radical scavenging activity positions them as valuable antioxidants with potential applications in nutraceuticals and disease prevention (Shrikhande, 2000).
Anti-inflammatory Activity in Adipocytes
Procyanidins' effects on adipocytes relate to metabolic health, showing potential for treating obesity and insulin resistance. This research underscores their role in modifying lipid synthesis and glucose uptake (Pinent et al., 2006).
Neuroprotection and Chemoprevention
Certain anthocyanidins, which are structurally related to this compound, have demonstrated potential in neuroprotection and chemoprevention, particularly against breast cancer. This highlights their relevance in cancer therapy and neurological health (Han et al., 2019).
Properties
CAS No. |
113701-99-8 |
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Molecular Formula |
C15H25NO4 |
Molecular Weight |
283.36 g/mol |
IUPAC Name |
11-(3-isocyano-3-methyloxiran-2-yl)undecaneperoxoic acid |
InChI |
InChI=1S/C15H25NO4/c1-15(16-2)13(19-15)11-9-7-5-3-4-6-8-10-12-14(17)20-18/h13,18H,3-12H2,1H3 |
InChI Key |
NYURBVOZXRWAPK-UHFFFAOYSA-N |
SMILES |
CC1(C(O1)CCCCCCCCCCC(=O)OO)[N+]#[C-] |
Canonical SMILES |
CC1(C(O1)CCCCCCCCCCC(=O)OO)[N+]#[C-] |
Synonyms |
aerocyanidin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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